Cas no 2034474-63-8 (2-(Benzo[d]oxazol-2-ylthio)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone)

• Product Name: 2-(Benzo[d]oxazol-2-ylthio)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone
• CAS No: 2034474-63-8
• MF: C₁₉H₂₀N₄O₃S
• MW: 384.452102661133
• CID: 6101846
• PubChem ID: 121017550
• Update Time: 2025-10-20

2-(Benzo[d]oxazol-2-ylthio)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• AKOS026690459
• 2-(benzo[d]oxazol-2-ylthio)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone
• 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]ethanone
• 2034474-63-8
• F6478-0596
• 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one
• 2-(Benzo[d]oxazol-2-ylthio)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone

• Inchi： 1S/C19H20N4O3S/c1-12-9-13(2)21-18(20-12)25-14-7-8-23(10-14)17(24)11-27-19-22-15-5-3-4-6-16(15)26-19/h3-6,9,14H,7-8,10-11H2,1-2H3
• InChI Key： YKUGAJAUYJEZGJ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CC(N1CCC(C1)OC1N=C(C)C=C(C)N=1)=O

Computed Properties

• Exact Mass: 384.12561169g/mol
• Monoisotopic Mass: 384.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 107Ų

Additional information on 2-(Benzo[d]oxazol-2-ylthio)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone

Research Briefing on 2-(Benzo[d]oxazol-2-ylthio)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone (CAS: 2034474-63-8)

The compound 2-(Benzo[d]oxazol-2-ylthio)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone (CAS: 2034474-63-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a benzo[d]oxazole moiety with a pyrimidine-substituted pyrrolidine. This hybrid structure is believed to confer selective binding properties, making it a promising candidate for targeting specific enzymes or receptors involved in disease pathways. Notably, the compound's mechanism of action appears to involve modulation of key signaling pathways, though further elucidation is required.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of oncology and inflammatory diseases. For instance, preliminary data suggest that this compound exhibits potent inhibitory effects on certain kinases implicated in cancer cell proliferation. Additionally, its anti-inflammatory properties have been observed in animal models, where it reduced markers of inflammation in a dose-dependent manner.

The synthesis of 2-(Benzo[d]oxazol-2-ylthio)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone has been optimized in recent publications, with researchers reporting improved yields and purity through novel catalytic methods. These advancements are critical for scaling up production and facilitating further preclinical testing.

Despite these encouraging findings, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further investigation. Moreover, potential off-target effects and toxicity must be thoroughly assessed to ensure its suitability for clinical development.

In conclusion, 2-(Benzo[d]oxazol-2-ylthio)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone represents a compelling area of research with significant therapeutic potential. Continued exploration of its biological activities and optimization of its chemical properties will be essential to advancing this compound toward clinical applications.